2,5-Pyrrolidinedione, 1-[(trifluoroacetyl)oxy]-

• IUPAC Name: (2,5-dioxopyrrolidin-1-yl) 2,2,2-trifluoroacetate
• InChI: InChI=1S/C6H4F3NO4/c7-6(8,9)5(13)14-10-3(11)1-2-4(10)12/h1-2H2
• InChI Key: NIANZCQUVKPGSF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)OC(=O)C(F)(F)F
• Molecular Formula: C6H4F3NO4
• DSSTOX Substance ID: DTXSID40446448
• Molecular Weight: 211.10 g/mol
• CAS RN: 5672-89-9

Description

“2,5-Pyrrolidinedione, 1-[(trifluoroacetyl)oxy]-” is a chemical compound with the CAS Number: 5672-89-9 and a molecular weight of 211.1 g/mol. It is not intended for human or veterinary use and is used for research purposes.

Molecular Structure Analysis

The molecular formula of “2,5-Pyrrolidinedione, 1-[(trifluoroacetyl)oxy]-” is C6H4F3NO4. More detailed structural information or 3D models might be available in specialized chemical databases or literature.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2,5-Pyrrolidinedione, 1-[(trifluoroacetyl)oxy]-” include a density of 1.6±0.1 g/cm3, a boiling point of 183.3±50.0 °C at 760 mmHg, and a vapor pressure of 0.8±0.3 mmHg at 25°C. It also has an enthalpy of vaporization of 42.0±3.0 kJ/mol, a flash point of 64.7±30.1 °C, and an index of refraction of 1.439.

Scientific Research Applications

• Pharmaceutical Analysis

  • NBS has been used in the determination of drugs like famotidine.
  • The method involves the oxidation of the drug to produce an oxidized product.
  • The results obtained from this method are used in dosage forms.

• Food Chemistry

  • NBS has been used in the detection of phosphorothionate insecticides in food.
  • The method involves the use of the redox potential of the Br+/Br- system.
  • This method is useful in ensuring food safety.

• Organic Chemistry

  • NBS has been used in the synthesis of aryl sulfone.
  • The method involves a two-electron reduction, confirmed by a polarographic study.
  • Aryl sulfones are useful intermediates in organic synthesis.

• Biochemistry

  • NBS has been used as a group-specific protein reagent.
  • The method involves blocking certain amino acid residues in proteins.
  • This technique is useful in studying protein structure and function.

• Environmental Chemistry

  • NBS has been used in the determination of chlorzoxazone.
  • The method involves the oxidation of chlorzoxazone.
  • This technique is useful in monitoring environmental pollutants.

• Analytical Chemistry

  • NBS has been used in the determination of vitamin C in orange juice and pharmaceutical preparations.
  • The method involves the oxidation of vitamin C to dehydroascorbic acid.
  • This technique is useful in nutritional analysis.

• Anticonvulsant : Succinimide compounds have been used as anticonvulsants.
• Anti-inflammatory : They have anti-inflammatory properties.
• Antitumor : They have been used in antitumor treatments.
• Antimicrobial : They have antimicrobial properties.
• 5-HT Receptor Ligands : They have been used as 5-HT receptor ligands.
• Enzyme Inhibitors : They have been used as enzyme inhibitors.

• Anticonvulsant : Succinimide compounds have been used as anticonvulsants.
• Anti-inflammatory : They have anti-inflammatory properties.
• Antitumor : They have been used in antitumor treatments.
• Antimicrobial : They have antimicrobial properties.
• 5-HT Receptor Ligands : They have been used as 5-HT receptor ligands.
• Enzyme Inhibitors : They have been used as enzyme inhibitors.